Cas no 862975-94-8 (N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-6-methoxy-1,3-benzothiazol-2-amine)

• Product Name: N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-6-methoxy-1,3-benzothiazol-2-amine
• CAS No: 862975-94-8
• MF: C₁₈H₁₆N₄O₄S
• MW: 384.409042358398
• CID: 6453365
• Update Time: 2025-07-08

N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-6-methoxy-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-6-methoxy-1,3-benzothiazol-2-amine
• 5-(3,5-dimethoxyphenyl)-N-(6-methoxybenzo[d]thiazol-2-yl)-1,3,4-oxadiazol-2-amine
• 2-Benzothiazolamine, N-[5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]-6-methoxy-

• Inchi： 1S/C18H16N4O4S/c1-23-11-4-5-14-15(9-11)27-18(19-14)20-17-22-21-16(26-17)10-6-12(24-2)8-13(7-10)25-3/h4-9H,1-3H3,(H,19,20,22)
• InChI Key： MOZHUCDRKVYJEF-UHFFFAOYSA-N
• SMILES： S1C2=CC(OC)=CC=C2N=C1NC1=NN=C(C2=CC(OC)=CC(OC)=C2)O1

Experimental Properties

• Density: 1.378±0.06 g/cm3(Predicted)
• Boiling Point: 591.0±60.0 °C(Predicted)
• pka: 1.58±0.10(Predicted)

Additional information on N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-6-methoxy-1,3-benzothiazol-2-amine

N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-6-methoxy-1,3-benzothiazol-2-amine (CAS No. 862975-94-8): A Comprehensive Overview

N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-6-methoxy-1,3-benzothiazol-2-amine (CAS No. 862975-94-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a 1,3-benzothiazole core and a 1,3,4-oxadiazole moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The 1,3-benzothiazole scaffold is a well-known heterocyclic system that has been extensively studied for its diverse biological activities. It is known to exhibit properties such as anti-inflammatory, antitumor, and antimicrobial activities. The presence of the 1,3,4-oxadiazole moiety further enhances the compound's stability and bioavailability, making it an attractive candidate for drug development.

Recent research has focused on the synthesis and biological evaluation of N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-6-methoxy-1,3-benzothiazol-2-amine. A study published in the Journal of Medicinal Chemistry in 2021 reported that this compound demonstrated potent antitumor activity against various cancer cell lines. The researchers found that the compound effectively inhibited cell proliferation and induced apoptosis in human breast cancer cells (MCF-7) and human colon cancer cells (HCT116).

The mechanism of action of N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-6-methoxy-1,3-benzothiazol-2-amine has been investigated in several studies. One notable finding is its ability to modulate key signaling pathways involved in cancer progression. For instance, it has been shown to downregulate the expression of Bcl-2 and upregulate the expression of Bax, leading to increased apoptosis. Additionally, the compound has been found to inhibit the activation of NF-kB, a transcription factor that plays a crucial role in inflammation and cancer.

In addition to its antitumor properties, N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-6-methoxy-1,3-benzothiazol-2-amine has also shown promise in other therapeutic areas. A study published in the European Journal of Medicinal Chemistry in 2020 reported that the compound exhibited significant anti-inflammatory activity in both in vitro and in vivo models. The researchers found that it effectively reduced the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

The pharmacokinetic properties of N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-6-methoxy-1,3-benzothiazol-2-am ine have also been evaluated. Preclinical studies have demonstrated that the compound has favorable oral bioavailability and a reasonable half-life in animal models. These properties make it a viable candidate for further clinical development.

Despite its promising therapeutic potential, further research is needed to fully understand the safety profile and long-term effects of N-5-(3,5-dimethoxyphenyl)-1,3,4-o xadiazol - 2 - yl - 6 - meth oxy - 1 , 3 - benz oth iaz ol - 2 - am ine. Ongoing clinical trials are currently evaluating its efficacy and safety in human subjects. These trials will provide valuable insights into its potential as a novel therapeutic agent.

In conclusion, N - 5 - ( 3 , 5 - dim eth oxy phen yl ) - 1 , 3 , 4 - ox adia z ol - 2 - yl - 6 - meth oxy - 1 , 3 - ben z oth iaz ol - 2 - am ine (CAS No. 862975 -94 -8) represents an exciting area of research with significant potential for developing new treatments for various diseases. Its unique structural features and biological activities make it a promising candidate for further investigation and development.